Cas no 1934618-16-2 (5-bromo-2,4-dichlorobenzene-1-sulfonamide)

• Product Name: 5-bromo-2,4-dichlorobenzene-1-sulfonamide
• CAS No: 1934618-16-2
• MF: C₆H₄BrCl₂NO₂S
• MW: 304.976457595825
• CID: 5211633
• PubChem ID: 130939516
• Update Time: 2025-06-11

5-bromo-2,4-dichlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-bromo-2,4-dichloro-
• 5-bromo-2,4-dichlorobenzene-1-sulfonamide

• Inchi： 1S/C6H4BrCl2NO2S/c7-3-1-6(13(10,11)12)5(9)2-4(3)8/h1-2H,(H2,10,11,12)
• InChI Key： YIIKILVAHMFXQM-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Br)=C(Cl)C=C1Cl

Additional information on 5-bromo-2,4-dichlorobenzene-1-sulfonamide

Comprehensive Overview of 5-Bromo-2,4-dichlorobenzene-1-sulfonamide (CAS No. 1934618-16-2)

5-Bromo-2,4-dichlorobenzene-1-sulfonamide (CAS No. 1934618-16-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine and chlorine substitution pattern, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The sulfonamide functional group further enhances its versatility, enabling interactions with biological systems.

In recent years, the demand for halogenated benzene derivatives like 5-Bromo-2,4-dichlorobenzene-1-sulfonamide has surged, driven by advancements in medicinal chemistry and material science. A growing trend in AI-driven drug design has highlighted the importance of such compounds in virtual screening and molecular docking studies. Users frequently search for terms like "sulfonamide applications" or "brominated aromatic compounds," reflecting the compound's relevance in cutting-edge research. Its stability and reactivity under mild conditions also make it a preferred choice for high-throughput synthesis.

From an industrial perspective, CAS No. 1934618-16-2 is often discussed in forums focusing on green chemistry and sustainable synthesis. Environmental concerns have led to innovations in catalytic methods for producing such compounds with minimal waste. The compound's role in developing biodegradable agrochemicals aligns with global trends toward eco-friendly solutions. Searches for "eco-friendly sulfonamides" or "halogenated intermediates" underscore its significance in these areas.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 5-Bromo-2,4-dichlorobenzene-1-sulfonamide, ensuring purity and consistency for research applications. Quality control is critical, as impurities can affect downstream processes in API manufacturing. The compound's spectral data and solubility profiles are frequently queried in academic and industrial databases, emphasizing its technical importance.

Looking ahead, 5-Bromo-2,4-dichlorobenzene-1-sulfonamide is poised to play a pivotal role in emerging fields such as precision medicine and catalysis. Its adaptability to modular synthetic routes makes it a candidate for combinatorial chemistry libraries. As researchers explore its potential in photodynamic therapy and materials engineering, the compound's profile continues to expand, solidifying its place in modern scientific endeavors.